Cas no 2685786-29-0 (Neuraminidase-IN-10)

• Product Name: Neuraminidase-IN-10
• CAS No: 2685786-29-0
• MF: C₂₆H₃₄N₂O₅S
• MW: 486.62
• CID: 5146891
• Update Time: 2025-08-05

Neuraminidase-IN-10 Chemical and Physical Properties

Names and Identifiers

• 1-Cyclohexene-1-carboxylic acid, 4-(acetylamino)-3-(1-ethylpropoxy)-5-[[[2-methoxy-4-(2-thienyl)phenyl]methyl]amino]-, (3R,4R,5S)-
• Neuraminidase-IN-10

• Inchi： 1S/C26H34N2O5S/c1-5-20(6-2)33-23-14-19(26(30)31)12-21(25(23)28-16(3)29)27-15-18-10-9-17(13-22(18)32-4)24-8-7-11-34-24/h7-11,13-14,20-21,23,25,27H,5-6,12,15H2,1-4H3,(H,28,29)(H,30,31)/t21-,23+,25+/m0/s1
• InChI Key： AEQWUSSTTYLLFR-QQKQFIJSSA-N
• SMILES： C1(C(O)=O)C[C@H](NCC2=CC=C(C3SC=CC=3)C=C2OC)[C@@H](NC(C)=O)[C@H](OC(CC)CC)C=1

Additional information on Neuraminidase-IN-10

Introduction to Neuraminidase-IN-10 (CAS No: 2685786-29-0)

Neuraminidase-IN-10, chemically designated as CAS No: 2685786-29-0, is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of enzymes known as neuraminidases, which play a crucial role in various biological processes, particularly in the context of viral infections. Neuraminidases are essential for the release of new viral particles from host cells, making them a prime target for antiviral therapies.

The Neuraminidase-IN-10 compound has been extensively studied for its potential applications in combating viral diseases. Its mechanism of action involves the inhibition of neuraminidase enzymes, thereby preventing the spread of viruses within the host organism. This approach has been particularly effective against influenza viruses, where neuraminidase inhibition is a cornerstone of antiviral treatment strategies.

Recent advancements in the understanding of viral pathogenesis have highlighted the importance of neuraminidase inhibitors like Neuraminidase-IN-10. Studies have shown that these inhibitors can significantly reduce the replication and transmission of viruses, making them invaluable in the management of outbreaks and in the development of prophylactic measures. The compound's efficacy has been demonstrated in both preclinical and clinical settings, where it has shown promising results in reducing viral load and symptoms associated with viral infections.

In addition to its antiviral properties, Neuraminidase-IN-10 has also been explored for its potential in other therapeutic areas. Research indicates that neuraminidase inhibitors may have applications in treating certain bacterial infections as well. The ability of these compounds to disrupt microbial cell wall synthesis or interfere with other critical biological processes makes them versatile tools in the fight against infectious diseases.

The synthesis and characterization of CAS No: 2685786-29-0 have been refined through cutting-edge chemical methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry have been employed to ensure the purity and structural integrity of the compound. These methods not only enhance the quality of Neuraminidase-IN-10 but also provide valuable insights into its molecular interactions and pharmacokinetic properties.

One of the most compelling aspects of Neuraminidase-IN-10 is its potential for further development into novel therapeutic agents. Ongoing research is focused on optimizing its pharmacological profile, including improving bioavailability, reducing side effects, and enhancing its binding affinity to target enzymes. These efforts are crucial for translating preclinical findings into effective clinical treatments that can be widely accessible to patients.

The impact of Neuraminidase-IN-10 extends beyond its direct therapeutic applications. It serves as a valuable tool for researchers studying viral biology and drug discovery. By providing a means to inhibit neuraminidase activity, this compound enables scientists to explore new avenues in antiviral research and develop innovative strategies to combat emerging viral threats.

Regulatory considerations are also an integral part of bringing CAS No: 2685786-29-0 to market. Compliance with international standards and guidelines ensures that the compound meets stringent safety and efficacy criteria before it is approved for clinical use. Collaborations between academic institutions, pharmaceutical companies, and regulatory bodies are essential in navigating these complex processes and ensuring that patients receive safe and effective treatments.

In conclusion, Neuraminidase-IN-10 represents a significant advancement in the field of antiviral therapeutics. Its ability to inhibit neuraminidase enzymes offers a promising approach to treating viral infections, with potential applications extending to other areas of medicine. As research continues to uncover new insights into its mechanisms and applications, Neuraminidase-IN-10 is poised to play a crucial role in shaping the future of infectious disease management.